Benzene, 2-fluoro-4-methoxy-1-(1-methylethenyl)-
Cat. No. B8795465
M. Wt: 166.19 g/mol
InChI Key: XUOVYCDDWBUKRX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07910592B2
Procedure details
A solution of 2-fluoro-1-isopropenyl-4-methoxybenzene (1.96 g, 11.81 mmol) in CH3OH (30 mL) was charged with hydrogen at 1 atm with catalytic amount of palladium on carbon. The mixture was stirred at room temperature for 1 h. The mixture was filtered through Celite. The filtrate was then added to a mixture of silver sulfate (3.68 g, 11.81 mmol) and iodine (3.00 g, 11.81 mmol) in CH3OH (10 mL). The mixture was stirred at room temperature for 3 h until the color of solution became light yellow. The mixture was filtered and the filtrate was concentrated. The title compound was obtained after flash chromatography using EtOAc:hexane 5:95 as the eluant. 1H NMR (CDCl3, 500 MHz) δ 7.61 (d, J=8.0 Hz, 1H), 6.56 (d, J=12.5 Hz, 1H), 3.90 (s, 3H), 3.18 (m, 1H), 1.28 (m, 6H).
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:7]=[C:6]([O:8][CH3:9])[CH:5]=[CH:4][C:3]=1[C:10]([CH3:12])=[CH2:11].[H][H].[I:15]I>CO.[Pd].S([O-])([O-])(=O)=O.[Ag+2]>[F:1][C:2]1[CH:7]=[C:6]([O:8][CH3:9])[C:5]([I:15])=[CH:4][C:3]=1[CH:10]([CH3:12])[CH3:11] |f:5.6|
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Inputs
Step One
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Name
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Quantity
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1.96 g
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Type
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reactant
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Smiles
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FC1=C(C=CC(=C1)OC)C(=C)C
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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CO
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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[Pd]
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Step Two
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Name
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Quantity
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3 g
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Type
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reactant
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Smiles
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II
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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CO
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Name
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Quantity
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3.68 g
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Type
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catalyst
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Smiles
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S(=O)(=O)([O-])[O-].[Ag+2]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at room temperature for 1 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The mixture was filtered through Celite
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STIRRING
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Type
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STIRRING
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Details
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The mixture was stirred at room temperature for 3 h until the color of solution
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Duration
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3 h
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FILTRATION
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Type
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FILTRATION
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Details
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The mixture was filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
